Cas no 172504-73-3 (2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-)

• Product Name: 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-
• CAS No: 172504-73-3
• MF: C₇H₆N₆
• MW: 174.162739276886
• CID: 111511
• PubChem ID: 45099628
• Update Time: 2025-04-18

2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-
• 3-AMINO-6-(METHYLAMINO)PYRAZINE-2,5-DICARBONITRILE
• 3-AMINO-5-(METHYLAMINO)PYRAZINE-2,6-DICARBONITRILE
• 2,5-Pyrazinedicarbonitrile,3-amino-6-(methylamino)-(9CI)
• 172504-73-3
• DTXSID40668007

• Inchi： 1S/C7H6N6/c1-11-7-5(3-9)12-6(10)4(2-8)13-7/h1H3,(H2,10,12)(H,11,13)
• InChI Key： MVONURPSGQYSBQ-UHFFFAOYSA-N
• SMILES： N(C)C1C(C#N)=NC(=C(C#N)N=1)N

Computed Properties

• Exact Mass: 174.065
• Monoisotopic Mass: 174.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 111A^2